6-bromo-N-(2,4-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-(2,4-dimethylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H14BrNO3/c1-10-3-5-15(11(2)7-10)20-17(21)14-9-12-8-13(19)4-6-16(12)23-18(14)22/h3-9H,1-2H3,(H,20,21)
• InChI Key: FYTZMTKREONUPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O)C
• Molecular Formula: C18H14BrNO3
• DSSTOX Substance ID: DTXSID50360085
• Molecular Weight: 372.2 g/mol
• CAS RN: 5849-77-4

Description

Benzamides are a class of compounds that have a benzene ring attached to an amide functional group. They are used in a variety of applications, including as intermediates in the synthesis of other organic compounds.

Synthesis Analysis

The synthesis of benzamides typically involves the reaction of aniline derivatives with malonic acid equivalents. Other methods may involve the reaction of anthranilic acid derivatives.

Molecular Structure Analysis

The molecular structure of benzamides consists of a benzene ring attached to an amide functional group. The exact structure can vary depending on the specific substituents attached to the benzene ring and the amide group.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including reactions with various reagents to form other organic compounds. The exact reactions will depend on the specific substituents present on the benzene ring and the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides, such as their melting point, boiling point, and density, will depend on their specific chemical structure.

Mechanism of Action

The mechanism of action of benzamides will depend on their specific chemical structure and the context in which they are used. For example, some benzamides are used as pharmaceuticals and their mechanism of action involves interacting with specific biological targets.

Safety and Hazards

Like all chemicals, benzamides should be handled with care. They can pose health risks if not handled properly. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for information on safety and hazards.

Future Directions

The future directions for research on benzamides will likely involve exploring their potential uses in various applications, including as pharmaceuticals and as intermediates in the synthesis of other organic compounds.